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Compound of Interest

Compound Name: Dipsanoside B

Cat. No.: B2618318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipsanoside B, a naturally occurring iridoid glycoside isolated from the roots of Dipsacus

asperoides, has garnered interest within the scientific community for its potential therapeutic

applications. This technical guide provides a comprehensive overview of the physical and

chemical properties of Dipsanoside B, alongside a detailed exploration of its biological

activities and associated mechanisms of action. This document is intended to serve as a

foundational resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
Dipsanoside B is a complex molecule with the empirical formula C₆₆H₉₀O₃₇. Its structural

elucidation has been primarily achieved through one- and two-dimensional nuclear magnetic

resonance (NMR) spectroscopy. The fundamental physicochemical properties of Dipsanoside
B are summarized below.
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Property Value Reference

CAS Number 889678-64-2 [1]

Molecular Formula C₆₆H₉₀O₃₇ [1]

Molecular Weight 1475.4 g/mol [1]

Appearance Powder [1]

Solubility

Soluble in Dimethyl sulfoxide

(DMSO), Pyridine, Methanol,

and Ethanol.

[1]

Melting Point Data not available

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of Dipsanoside
B. While comprehensive public spectral data is limited, the following sections outline the

expected spectroscopic features based on its structure.

1.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure of Dipsanoside B was determined by analysis of 1D (¹H and ¹³C) and 2D (COSY,

HMQC, HMBC) NMR data. Specific chemical shift assignments are not readily available in

public databases but would be characterized by a complex pattern of signals corresponding to

the iridoid and glycosidic moieties.

1.1.2. Infrared (IR) Spectroscopy

The IR spectrum of Dipsanoside B is expected to exhibit characteristic absorption bands

corresponding to its functional groups. These would include:

O-H stretching: A broad band in the region of 3200-3600 cm⁻¹, indicative of the numerous

hydroxyl groups in the glycosidic units.

C-H stretching: Bands in the region of 2850-3000 cm⁻¹ from the aliphatic portions of the

molecule.
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C=O stretching: If carbonyl groups are present in the iridoid structure, sharp, strong

absorptions would be observed around 1700-1750 cm⁻¹.

C-O stretching: Strong bands in the region of 1000-1300 cm⁻¹ corresponding to the

numerous C-O bonds within the glycoside and iridoid structures.

1.1.3. Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry would be a suitable technique for the analysis

of Dipsanoside B. The mass spectrum would be expected to show a prominent peak for the

molecular ion [M+H]⁺ or other adducts. Tandem mass spectrometry (MS/MS) would reveal a

complex fragmentation pattern resulting from the cleavage of glycosidic bonds and

fragmentation of the iridoid core, providing valuable structural information.

Biological Activities and Mechanisms of Action
Dipsanoside B is a constituent of plants from the genus Dipsacus, which have been

traditionally used for their anti-inflammatory, antioxidant, and neuroprotective properties. While

research specifically on Dipsanoside B is emerging, preliminary studies and data on related

compounds suggest potential biological activities.

Antibacterial Activity
Some studies on dipsanosides suggest a potential antibacterial action. The proposed

mechanism involves the inhibition of essential bacterial enzymes such as DNA gyrase B and

tyrosyl-tRNA synthetase, which are critical for bacterial replication and protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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